3-(Diethoxyphosphinyl)-2-methylpropanoic acid ethyl ester

• IUPAC Name: ethyl 3-diethoxyphosphoryl-2-methylpropanoate
• InChI: InChI=1S/C10H21O5P/c1-5-13-10(11)9(4)8-16(12,14-6-2)15-7-3/h9H,5-8H2,1-4H3
• InChI Key: VCNBBQRODAFKTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)CP(=O)(OCC)OCC
• Molecular Formula: C10H21O5P
• Molecular Weight: 252.24 g/mol

Description

3-(Diethoxyphosphinyl)-2-methylpropanoic acid ethyl ester, commonly known as DIMP, is a chemical compound used in various scientific research applications. DIMP is a phosphonate ester, which is a class of organic compounds containing a phosphorus atom bonded to a carbon atom through a double bond. DIMP is a white crystalline solid that is soluble in organic solvents.

Mechanism of Action

DIMP acts as a competitive inhibitor for enzymes that catalyze ester hydrolysis, such as lipases and esterases. DIMP mimics the substrate of the enzyme and binds to the active site, preventing the substrate from binding and undergoing hydrolysis. DIMP can also act as a substrate for enzymes that catalyze phosphorylation, such as kinases and phosphatases. DIMP can be phosphorylated by the enzyme and generate a fluorescent product, which can be detected by spectroscopy or microscopy.
Biochemical and Physiological Effects:
DIMP has been shown to have low toxicity and minimal side effects in vitro and in vivo studies. DIMP can penetrate cell membranes and accumulate in cells, allowing for the monitoring of intracellular enzyme activity. DIMP can also be used to label proteins and peptides with phosphorus-containing groups, which can facilitate their detection and purification.

Advantages and Limitations for Lab Experiments

DIMP has several advantages for lab experiments, including its high purity, stability, and ease of handling. DIMP can be synthesized in large quantities and stored for long periods without degradation. DIMP can be used in a wide range of enzyme assays and imaging techniques, such as fluorescence microscopy and flow cytometry. However, DIMP has some limitations, such as its limited solubility in aqueous solutions and its potential interference with other cellular processes.

Future Directions

There are several potential future directions for the use of DIMP in scientific research. One direction is the development of new enzyme inhibitors based on the structure of DIMP. By modifying the chemical structure of DIMP, researchers can create more potent and selective inhibitors for specific enzymes. Another direction is the application of DIMP in the study of intracellular signaling pathways, such as protein phosphorylation and dephosphorylation. DIMP can be used to monitor the activity of kinases and phosphatases in live cells and tissues, providing insights into their regulation and function. Finally, DIMP can be used in the development of new diagnostic and therapeutic tools for diseases such as cancer and metabolic disorders, which are characterized by abnormal enzyme activity.

Scientific Research Applications

DIMP has been widely used in scientific research as a phosphorus-containing probe molecule for studying enzyme-catalyzed reactions, such as hydrolysis, transesterification, and phosphorylation. DIMP can be used as a substrate or inhibitor for various enzymes, such as lipases, esterases, and phosphatases. By monitoring the reaction kinetics and products, researchers can gain insights into the mechanism of enzyme catalysis and develop new enzyme inhibitors for therapeutic applications.